5-Chloro-4-fluoropyridin-2-OL

• CAS: 1227571-77-8

Core Science & Biosynthesis

5-Chloro-4-fluoropyridin-2-ol CAS number 1227571-77-8

The following technical guide details the chemical architecture, synthesis, and application of 5-Chloro-4-fluoropyridin-2-ol (CAS 1227571-77-8).

Advanced Scaffold for GPR119 Agonists and Kinase Inhibitors[1]

Executive Summary

5-Chloro-4-fluoropyridin-2-ol (CAS 1227571-77-8) is a high-value heterocyclic intermediate utilized primarily in the discovery of metabolic disease therapeutics and oncology agents.[1] Existing in equilibrium with its tautomer, 5-chloro-4-fluoro-2(1H)-pyridinone , this compound serves as a "linchpin" scaffold.[1] Its unique substitution pattern—a reactive fluorine at C4, a modifiable chlorine at C5, and a nitrogen capable of N-alkylation—allows medicinal chemists to construct complex trisubstituted pyridone cores with precise regiocontrol. It is most notably recognized as the starting core for BMS-903452 , a clinical candidate for Type 2 Diabetes targeting GPR119.

Chemical Identity & Physical Properties

The compound exhibits prototropic tautomerism. In solution and the solid state, the 2-pyridone form predominates over the 2-hydroxypyridine form due to the strong amide resonance stabilization.

Property	Data
CAS Number	1227571-77-8
IUPAC Name	5-Chloro-4-fluoro-1H-pyridin-2-one
Synonyms	5-Chloro-4-fluoropyridin-2-ol; 5-Chloro-4-fluoro-2-pyridone
Molecular Formula	C₅H₃ClFNO
Molecular Weight	147.53 g/mol
Appearance	White to off-white solid
pKa (Calculated)	~9.5 (OH/NH acidic proton)
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in water

Tautomeric Equilibrium

The reactivity of the molecule is dictated by this equilibrium. Electrophiles (e.g., alkyl halides) may attack either the Oxygen (O-alkylation) or Nitrogen (N-alkylation), while nucleophiles attack the electrophilic C4 position.[1]

[1]

Synthetic Routes

Industrial preparation typically avoids the low-selectivity hydrolysis of difluoropyridines.[1] The preferred route involves the regioselective chlorination of a pre-functionalized pyridone.

Method A: Electrophilic Chlorination (Preferred)

This route utilizes 4-fluoropyridin-2(1H)-one as the starting material.[1] The hydroxyl/amide group at C2 directs electrophilic substitution to the ortho (C3) or para (C5) positions.

• Reagents: N-Chlorosuccinimide (NCS) in Acetonitrile or DMF.[1]

• Conditions: 50–80°C.

• Regioselectivity: The C5 position is sterically less hindered and electronically favored over C3, yielding the 5-chloro isomer as the major product.

Method B: Hydrolysis of 5-Chloro-2,4-difluoropyridine

This method is viable but suffers from regioselectivity challenges (C2-F vs. C4-F hydrolysis).[1]

• Precursor: 5-Chloro-2,4-difluoropyridine.[1][2][3]

• Reagents: NaOH (aq), DMSO.

• Mechanism: Nucleophilic attack of hydroxide. The C4-fluorine is typically more activated for SNAr, leading to the unwanted 4-hydroxy isomer.[1] Specific conditions (lower temperature or protecting groups) are required to favor C2 hydrolysis.

Reactivity Profile & Applications

The scaffold offers three distinct "handles" for orthogonal functionalization, making it ideal for Fragment-Based Drug Discovery (FBDD).

4.1. C4-Fluorine Displacement (SNAr)

The C4 position is highly electrophilic due to the electron-withdrawing inductive effects of the adjacent Nitrogen, the C5-Chlorine, and the C2-Carbonyl.

• Nucleophiles: Primary/secondary amines, alkoxides, thiols.

• Mechanism: Addition-Elimination via a Meisenheimer complex.[1]

• Application: Installation of solubilizing groups (e.g., piperidines, piperazines) in GPR119 agonists.

4.2. N1-Arylation/Alkylation[1]

• Reaction: Chan-Lam coupling (Cu-catalyzed) with aryl boronic acids or SNAr with activated aryl fluorides.[1]

• Selectivity: N-alkylation is generally favored over O-alkylation under basic conditions (e.g., K₂CO₃/DMF), especially with "soft" electrophiles or in polar aprotic solvents.[1]

4.3. C5-Chlorine Cross-Coupling

• Reaction: Suzuki-Miyaura or Buchwald-Hartwig coupling.[1]

• Reactivity: The C-Cl bond is activated but stable enough to survive the C4-SNAr conditions, allowing for late-stage diversification.[1]

Visualization: Reactivity Map

Case Study: Synthesis of BMS-903452

BMS-903452 is a GPR119 agonist developed by Bristol-Myers Squibb for Type 2 Diabetes.[1] The synthesis highlights the utility of CAS 1227571-77-8.[1]

Protocol Summary:

• Scaffold Construction: The synthesis begins with 5-chloro-4-fluoro-2-pyridone .[1]

• N-Arylation: The pyridone is reacted with 2-fluoro-4-(methylsulfonyl)fluorobenzene (or similar activated aryl halide) using a base (Cs₂CO₃) in DMF.[1] This installs the "left-hand" side of the molecule.

  • Note: The pyridone nitrogen acts as the nucleophile displacing the aryl fluoride.

• C4-Etherification: The N-arylated intermediate is treated with 1-(5-chloropyrimidin-2-yl)piperidin-4-ol and NaH (sodium hydride).[1]

  • The alkoxide displaces the C4-fluorine of the pyridone core.

  • Result: The final drug candidate is assembled with high convergence.

Step	Reactants	Conditions	Transformation
1	5-Cl-4-F-pyridone + Ar-F	Cs₂CO₃, DMF, Heat	N-Arylation (SNAr on Ar-F)
2	Intermediate + ROH	NaH, THF/DMF	C4-O-Alkylation (SNAr on Pyridone)

Handling and Safety

• Hazard Classification: Irritant (Skin/Eye/Respiratory).[1]

• Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Moisture sensitive.

• PPE: Wear nitrile gloves, safety goggles, and use a fume hood.

• Disposal: Halogenated organic waste.

References

• BMS-903452 Discovery: Journal of Medicinal Chemistry, 2014, 57(24), 10304–10313. "Discovery of BMS-903452, an Antidiabetic Clinical Candidate Targeting GPR119".[1][4][5] Link

• GPR119 Agonist Reviews: ResearchGate, "Discovery of 5-Chloro-4-substituted-pyridin-2-ones".[1] Link

• Chemical Identity (PubChem): BMS-903452 Record (Contains core structure data). Link

• Tautomerism in Pyridones: Chemistry LibreTexts, "Pyridine and Related Heterocycles". Link

Sources

• 1. Bms-903452 | C21H19Cl2FN4O4S | CID 53477157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1807257-52-8 Cas No. | 5-Chloro-2,4-difluoropyridine | Apollo [store.apolloscientific.co.uk]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Tautomeric Dynamics and Synthetic Control of 5-Chloro-4-fluoropyridin-2(1H)-one

This guide provides a rigorous technical analysis of the tautomeric equilibrium between 5-chloro-4-fluoropyridin-2-ol (lactim) and 5-chloro-4-fluoropyridin-2(1H)-one (lactam). It is designed for medicinal chemists and process engineers requiring precise control over this scaffold for drug development.

Technical Whitepaper | Version 2.0

Executive Summary

The heterocycle 5-chloro-4-fluoropyridin-2(1H)-one represents a classic case of prototropic tautomerism where the equilibrium position is dictated by solvent polarity, phase state, and the electronic influence of the halogen substituents. While the 2-pyridone (lactam) form is thermodynamically dominant in the solid state and polar solvents (DMSO, MeOH, Water), the 2-hydroxypyridine (lactim) form becomes relevant in the gas phase, non-polar solvents, and during specific electrophilic trapping reactions (O-alkylation).

For drug discovery applications, distinguishing these tautomers is critical because they present distinct hydrogen-bond donor/acceptor motifs (DA vs AD) to biological targets and exhibit divergent reactivity profiles.

Thermodynamic Landscape & Substituent Effects[1][2]

The Equilibrium

The tautomerism involves the migration of a proton between the ring nitrogen and the exocyclic oxygen, accompanied by a reorganization of the

-electron system.

• Lactam (A): Favored by dipolar solvation and dimerization. High dipole moment (

  D).

• Lactim (B): Favored by aromaticity (preservation of the pyridine sextet) in the gas phase. Lower dipole moment (

  D).

Electronic Influence of 4-F and 5-Cl

The 4-fluoro and 5-chloro substituents are not merely passive spectators; they actively modulate the equilibrium constant (

).

• 4-Fluoro Effect: Fluorine at C4 is strongly

  -electron withdrawing (inductive effect, ) but -electron donating ( ). In the pyridone system, the effect dominates, increasing the acidity of the N-H bond. However, it also destabilizes the buildup of positive charge on the ring, slightly perturbing the resonance contribution of the amide form.

• 5-Chloro Effect: Chlorine at C5 provides a strong

  effect with minimal overlap due to poor orbital size matching (3p-2p). This withdrawal stabilizes the negative charge density on the oxygen in the zwitterionic resonance contributor of the lactam, generally shifting the equilibrium further toward the pyridone form in polar media compared to the unsubstituted parent.

Solvation and Dimerization

In non-polar solvents (e.g.,

, Toluene), the lactam form stabilizes itself via intermolecular hydrogen bonding, forming a thermodynamically stable symmetric dimer. This dimerization mimics the base-pairing interactions seen in DNA, making this scaffold a valuable nucleobase isostere.

Figure 1: The equilibrium shifts toward the Lactam in polar solvents, while dimerization stabilizes the Lactam in non-polar aprotic solvents.

Analytical Characterization Protocols

Distinguishing the tautomers requires specific spectroscopic techniques. Standard

NMR in DMSO- will almost exclusively show the lactam, but subtle signs of the lactim can appear in .

Protocol 1: NMR Discrimination ( )

Objective: Confirm the predominant tautomer in solution.

Feature	Lactam (2-Pyridone)	Lactim (2-Hydroxypyridine)
Carbonyl/C-O	160–165 ppm (Amide-like)	155–160 ppm (Aromatic C-O)
NH vs OH	Broad singlet 11–13 ppm (NH)	Sharp singlet 8–10 ppm (OH) (rarely seen)
Coupling	Larger vicinal coupling (C3-H/C4-H)	Smaller coupling (aromatic character)
Shift	Sensitive to N-protonation state	Shifts upfield upon O-alkylation

Experimental Workflow:

• Sample Prep: Dissolve 10 mg of 5-chloro-4-fluoropyridin-2(1H)-one in 0.6 mL of DMSO-

  (favors lactam) and a second sample in (allows observation of dimer/lactim mix).

• Acquisition:

  • Run

    NMR with high scan count (512 scans) to resolve the C2 signal.

  • Run

    NMR (proton-decoupled) to establish a baseline for the 4-F substituent.

• Interpretation:

  • In DMSO, observe the C2 signal. If

    ppm, it confirms the lactam carbonyl.

  • In

    , look for concentration dependence of the NH signal (indicating dimerization).

Protocol 2: UV-Vis Solvatochromism

Objective: Determine

ratios.

• Method: Record UV spectra in cyclohexane (lactim favored) and water (lactam favored).

• Observation: Lactams typically show a bathochromic shift (red shift) and higher

  compared to lactims due to the extended conjugation of the amide system.

Synthetic Implications: Controlling Reactivity

The ambident nature of the 2-pyridone anion allows for both N-alkylation and O-alkylation.[1] The outcome is strictly controlled by the Hard-Soft Acid-Base (HSAB) principle and the coordination state of the metal counterion.

N-Alkylation (Thermodynamic/Soft Control)

To target the nitrogen (soft nucleophile), use conditions that dissociate the ion pair or use soft electrophiles.

• Reagents: Alkyl halides (R-X), Mitsunobu conditions (ROH + DEAD/PPh3).

• Base:

  or (Cesium effect promotes N-alkylation via loose ion pairing).

• Solvent: DMF or NMP.

O-Alkylation (Kinetic/Hard Control)

To target the oxygen (hard nucleophile), use hard electrophiles or silver salts that complex the nitrogen lone pair.

• Reagents: Alkyl tosylates/triflates (Hard electrophiles),

  + R-X.

• Mechanism: Silver (

  ) coordinates to the soft Nitrogen, blocking it and directing the electrophile to the Oxygen.

Figure 2: Decision tree for selective functionalization of the scaffold.

References

• Tautomeric Equilibria of Substituted 2-Pyridone/2-Hydroxypyridine. Chemical Science International Journal, 2018. Link

  • Analysis of substituent effects (F, Cl) on gas/liquid phase stability.

• Reinvestigation of the tautomerism of some substituted 2-hydroxypyridines. ARKIVOC, 2002.[2][3] Link

  • Detailed UV-Vis and NMR methodologies for distinguishing tautomers.

• Theoretical investigation of tautomerism of 2- and 4-pyridones. Organic & Biomolecular Chemistry, 2018. Link

  • Computational (DFT) insights into aromaticity and substituent inductive effects.

• A comparison of N- versus O-alkylation of substituted 2-pyridones. Beilstein Journal of Organic Chemistry, 2021. Link

  • Practical synthetic protocols for controlling regioselectivity.

• 2-Pyridone Tautomerism Data. PubChem Compound Summary, 2025. Link

  • General properties and spectral data for the parent scaffold.[4][5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Pyridone–pyridol tautomerism in 2-hydroxypyridines with [5,6]-annelated rings and oxygen at the [6]-position: 2,3-dihydro-6-hydroxy-4-methylfuro[2,3-b]pyridine and 3,4-dihydro-7-hydroxy-5-methylpyrano-[2,3-b]pyridine - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. Making sure you're not a bot! [elib.uni-stuttgart.de]

Molecular weight and formula of 5-Chloro-4-fluoropyridin-2-ol

The following technical guide provides an in-depth analysis of 5-Chloro-4-fluoropyridin-2-ol , a critical heterocyclic building block in medicinal chemistry.

Executive Summary

5-Chloro-4-fluoropyridin-2-ol (also known by its tautomeric form 5-Chloro-4-fluoro-2(1H)-pyridinone ) is a specialized halogenated pyridine scaffold used primarily in the synthesis of pharmaceutical agents. Its unique substitution pattern—featuring a fluorine atom at the C4 position and a chlorine atom at the C5 position—imparts specific electronic and steric properties that are highly valued in drug discovery, particularly for modulating metabolic stability and protein-ligand binding affinity in kinase inhibitors.

This guide details the compound's physicochemical properties, tautomeric behavior, synthetic pathways, and handling protocols.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9]

The compound exists in a dynamic equilibrium between the enol (pyridin-2-ol) and keto (pyridin-2-one) forms. In the solid state and in polar solvents, the pyridin-2-one form typically predominates.

Core Data Table

Property	Specification
CAS Registry Number	1227571-77-8
IUPAC Name	5-Chloro-4-fluoro-1H-pyridin-2-one
Alternative Name	5-Chloro-4-fluoropyridin-2-ol
Molecular Formula	C₅H₃ClFNO
Molecular Weight	147.53 g/mol
Exact Mass	146.9887 Da
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in water
pKa (Calculated)	~8.5 (OH ionization), ~0.5 (N-protonation)

Structural Identifiers

• SMILES: Fc1cc(O)nc(Cl)c1 (Enol) / Fc1cc(=O)[nH]cc1Cl (Keto)

• InChIKey: AKLNMOLGRGQMFY-UHFFFAOYSA-N (Note: InChI keys often map to the dominant tautomer).

Tautomeric Equilibrium (Mechanism)

Understanding the tautomerism of 2-substituted pyridines is critical for experimental design. While often named as an "-ol" (alcohol), the compound behaves chemically as a cyclic amide (pyridone) under most physiological and synthetic conditions. This impacts nucleophilic substitution reactions, where N-alkylation vs. O-alkylation selectivity must be controlled.

Tautomerization Diagram

The following diagram illustrates the proton transfer equilibrium between the hydroxy-pyridine and pyridone forms.

Figure 1: Tautomeric equilibrium favoring the keto form (pyridone) in polar media.

Synthetic Pathways[8][10][11][12]

Synthesis of this scaffold typically requires controlling the regiochemistry of the halogenation. Two primary routes are established in the literature.

Route A: Diazotization of 2-Aminopyridine (Recommended)

This method utilizes the commercially available precursor 5-Chloro-4-fluoropyridin-2-amine (CAS 1393574-54-3).

Protocol:

• Dissolution: Dissolve 5-Chloro-4-fluoropyridin-2-amine (1.0 eq) in aqueous sulfuric acid (H₂SO₄, 20% v/v).

• Diazotization: Cool the solution to 0°C. Dropwise add sodium nitrite (NaNO₂, 1.2 eq) dissolved in water, maintaining temperature <5°C.

• Hydrolysis: The intermediate diazonium salt is unstable. Allow the reaction to warm to room temperature (25°C) or heat gently to 50°C to promote hydrolysis and nitrogen evolution.

• Workup: Neutralize the solution with NaHCO₃ to pH 5–6. Extract with Ethyl Acetate (3x). The product, 5-Chloro-4-fluoro-2-pyridone, precipitates or is isolated from the organic layer.

Route B: Hydrolysis of 2,5-Dichloro-4-fluoropyridine

Alternatively, if the 2-chloro precursor is available, acid-mediated hydrolysis can be performed.

Protocol:

• Reflux: Combine 2,5-Dichloro-4-fluoropyridine with concentrated HCl or acetic acid.

• Heating: Reflux at 100°C for 12–24 hours.

• Isolation: Concentrate in vacuo. The 2-chloro group is more labile than the 5-chloro or 4-fluoro groups due to the activation by the ring nitrogen.

Synthetic Workflow Diagram

Figure 2: Conversion of the amine precursor to the target pyridone via diazotization.

Applications in Drug Development[4][6][8][13]

Kinase Inhibitor Scaffolds

The 2-pyridone motif functions as a bioisostere for amides and phenols. It acts as a hydrogen bond donor/acceptor pair (Donor: N-H, Acceptor: C=O) in the ATP-binding pocket of kinases.

• Fluorine Effect: The C4-fluorine atom modulates the pKa of the adjacent N-H and enhances metabolic stability against oxidative metabolism at the 4-position.

• Chlorine Handle: The C5-chlorine provides a handle for further functionalization (e.g., Suzuki-Miyaura coupling) to extend the carbon skeleton.

Fragment-Based Drug Design (FBDD)

With a molecular weight of 147.53 Da, this compound is an ideal "fragment" for screening libraries. It possesses high ligand efficiency (LE) potential due to its small size and polar functionality.

Safety & Handling (SDS Summary)

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. The compound may be hygroscopic.

References

• PubChem . (2024).[1] Compound Summary: 5-Chloro-3-fluoro-2-hydroxypyridine (Isomer Analog).[1] National Library of Medicine. Retrieved from [Link]

Sources

• 1. 5-Chloro-3-fluoro-2-hydroxypyridine | C5H3ClFNO | CID 12031535 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to Determining the Solubility of 5-chloro-4-fluoropyridin-2-one in DMSO and Methanol

Abstract

Introduction: The Central Role of Solubility

5-chloro-4-fluoropyridin-2-one (C₅H₃ClFNO) is a halogenated pyridinone derivative, a class of compounds frequently explored in medicinal chemistry for its potential biological activities. Before any meaningful in vitro or in vivo studies can be conducted, its solubility must be characterized. Poor solubility can lead to a host of challenges, including underestimated potency in biological assays, poor absorption, low bioavailability, and difficulties in formulation development[1][2].

This guide focuses on two key solvents:

• Dimethyl Sulfoxide (DMSO): The universal solvent for compound storage and high-throughput screening (HTS). A compound's solubility in DMSO is paramount for creating high-concentration stock solutions from which assay plates are prepared[3].

• Methanol: A polar protic solvent often used in synthetic chemistry, purification, and as a component in analytical mobile phases. Understanding solubility in methanol can inform decisions related to reaction conditions, crystallization, and formulation with co-solvents.

Physicochemical Profile

A foundational understanding of the molecule's properties is essential for experimental design.

Property	Value	Source
Molecular Formula	C₅H₃ClFNO	[4]
Molecular Weight	147.53 g/mol	[4]
CAS Number	1227571-77-8	[4]
Predicted Form	Solid
SMILES	O=C1N=CC(F)=C(Cl)C1	Inferred

Thermodynamic vs. Kinetic Solubility: A Critical Distinction

It is crucial to differentiate between the two primary types of solubility measurements, as they answer different experimental questions.

• Thermodynamic Solubility: This is the "gold standard" and represents the true equilibrium solubility of a compound. It is defined as the concentration of a solute in a saturated solution when it is in equilibrium with its solid phase at a specific temperature and pressure[2][5]. This value is critical for late-stage drug development, formulation, and biopharmaceutical classification. The most reliable method for its determination is the Shake-Flask Method[5].

• Kinetic Solubility: This measures the concentration of a compound at the point of precipitation from a solution that was initially prepared by diluting a high-concentration stock (typically in DMSO) into an aqueous or other solvent system[2][6]. This is not a true equilibrium value but is invaluable in early drug discovery for its high-throughput nature. It helps identify compounds that might precipitate under assay conditions, thus preventing false negatives or unreliable data[6][7].

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This protocol details the definitive method for determining the equilibrium solubility of 5-chloro-4-fluoropyridin-2-one. The objective is to create a saturated solution, allow it to reach equilibrium, and then quantify the concentration of the dissolved compound.

Rationale

The shake-flask method is considered the most reliable technique because it allows the system to reach a true thermodynamic equilibrium over an extended period (typically 24-48 hours)[5][8]. By adding an excess of the solid compound, we ensure that the solvent is fully saturated. Subsequent separation of the solid and quantification of the supernatant provides a direct measure of the maximum amount of compound the solvent can hold under those conditions[2].

Materials & Equipment

• 5-chloro-4-fluoropyridin-2-one (solid)

• Anhydrous DMSO (≥99.9%)

• Anhydrous Methanol (≥99.9%)

• Analytical balance

• 2 mL glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Centrifuge capable of >10,000 x g

• 0.22 µm or 0.45 µm PTFE syringe filters

• High-Performance Liquid Chromatography (HPLC) with a UV detector or a Mass Spectrometer (LC-MS)

• Volumetric flasks and calibrated pipettes

Step-by-Step Methodology

• Preparation of Standards: Create a set of calibration standards by accurately weighing and dissolving the compound in the chosen analytical solvent (e.g., acetonitrile/water mixture) to generate a standard curve (e.g., from 1 µM to 1000 µM). This is a self-validating step crucial for accurate quantification.

• Compound Addition: To each of at least three vials per solvent, add an excess amount of solid 5-chloro-4-fluoropyridin-2-one (e.g., ~2-5 mg). The key is to have a visible amount of undissolved solid throughout the experiment[9].

• Solvent Addition: Accurately pipette 1.0 mL of either DMSO or methanol into the respective vials.

• Equilibration: Securely cap the vials and place them on an orbital shaker set to a constant, moderate speed at a controlled temperature (e.g., 25 °C). Allow the vials to shake for at least 24 hours. Some compounds may require 48-72 hours to reach full equilibrium[5][6].

• Phase Separation: After equilibration, remove the vials and let them stand for 1 hour to allow the excess solid to settle. Then, perform one of the following separation techniques:

  • Centrifugation (Preferred): Centrifuge the vials at >10,000 x g for 15-20 minutes to pellet the undissolved solid.

  • Filtration: Carefully draw the supernatant into a syringe and filter it through a 0.22 µm PTFE syringe filter. Note: Pre-saturate the filter by discarding the first ~200 µL to mitigate potential compound adsorption to the filter material[8].

• Sample Preparation for Analysis: Carefully take an aliquot of the clear supernatant (e.g., 100 µL) and dilute it with the analytical mobile phase into a known volume (e.g., 10 mL). The dilution factor must be chosen to ensure the final concentration falls within the range of the calibration curve.

• Quantification: Analyze the diluted samples using a validated HPLC or LC-MS method. Determine the concentration of the compound in the diluted sample by comparing its peak area to the standard curve[2][8].

• Calculation: Calculate the thermodynamic solubility using the following formula: Solubility (mg/mL) = [Concentration from HPLC (mg/mL)] x [Dilution Factor]

Workflow Diagram

Sources

• 1. emeraldcloudlab.com [emeraldcloudlab.com]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 4. molcore.com [molcore.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. enamine.net [enamine.net]
• 7. bio-protocol.org [bio-protocol.org]
• 8. scispace.com [scispace.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

pKa values of 5-chloro-4-fluoropyridin-2-ol

An In-depth Technical Guide to the pKa Values of 5-chloro-4-fluoropyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive technical overview of the pKa of 5-chloro-4-fluoropyridin-2-ol, a substituted heterocyclic compound of interest in medicinal chemistry. In the absence of direct experimental data for this specific molecule, this document synthesizes information from closely related analogs, explores the intricate tautomeric equilibria at play, details robust experimental and computational methodologies for pKa determination, and offers expert insights into the anticipated acidic and basic properties of the title compound.

Introduction: The Significance of pKa in Drug Development

The extent of ionization of a drug molecule, dictated by its pKa and the physiological pH, governs its absorption, distribution, metabolism, excretion, and target engagement. For a molecule like 5-chloro-4-fluoropyridin-2-ol, understanding its pKa is essential for predicting its behavior in biological systems. A drug's ionization state affects its solubility, membrane permeability, and ability to interact with its biological target[1]. Therefore, the accurate determination or reliable prediction of pKa is a foundational step in the drug design and optimization process.

The Chemistry of 5-chloro-4-fluoropyridin-2-ol: Tautomerism and its Influence on pKa

A crucial aspect of the chemistry of 2-hydroxypyridines is their existence in a tautomeric equilibrium with their corresponding 2-pyridone form. This equilibrium is highly sensitive to the solvent environment and the nature of substituents on the pyridine ring[2][3].

Caption: Tautomeric equilibrium of 5-chloro-4-fluoropyridin-2-ol.

The position of this equilibrium directly impacts which ionizable group is present and therefore, the observable pKa value(s). The 2-hydroxypyridine form has a weakly basic pyridine nitrogen and an acidic hydroxyl group. Conversely, the 2-pyridone form possesses a much less basic ring nitrogen and an acidic N-H proton. The equilibrium often favors the 2-pyridone tautomer, especially in polar solvents, due to favorable hydrogen bonding interactions[3][4].

Estimated pKa Values of 5-chloro-4-fluoropyridin-2-ol

While no direct experimental pKa value for 5-chloro-4-fluoropyridin-2-ol is readily available in the literature, we can estimate its properties based on related compounds.

Compound	Functional Group	Predicted/Experimental pKa	Reference
2-Hydroxypyridine	Pyridinium (N-H)	0.75	[5][6]
2-Hydroxypyridine	Hydroxyl (O-H)	11.65	[7]
5-Chloro-2-hydroxypyridine	Not specified	9.96 (Predicted)	[8][9]
2-Amino-4-fluoropyridine	Not specified	6.42 (Predicted)	[10]

The electron-withdrawing effects of the chlorine and fluorine atoms are expected to decrease the basicity of the pyridine nitrogen and increase the acidity of the hydroxyl or N-H proton. The fluorine atom at the 4-position will exert a strong inductive electron-withdrawing effect, while the chlorine at the 5-position will also contribute to this effect.

• Acidic pKa (from the N-H of the pyridone tautomer): The pKa of the N-H proton in the parent 2-pyridone is approximately 11.65[7]. For 5-chloro-2-hydroxypyridine, a predicted pKa is around 9.96[8][9]. The additional electron-withdrawing fluorine atom in 5-chloro-4-fluoropyridin-2-ol would likely lower this pKa further, potentially into the 8.5-9.5 range.

• Basic pKa (from the ring nitrogen of the pyridinol tautomer): The pKa of the conjugate acid of pyridine is 5.23. For 2-hydroxypyridine, this is significantly lower, at 0.75[5][6]. The chloro and fluoro substituents will further decrease the electron density on the nitrogen, making it a much weaker base. The basic pKa is therefore expected to be very low, likely less than 0.

Experimental Determination of pKa

Several robust methods are available for the experimental determination of pKa values. The choice of method often depends on the compound's properties, such as its solubility and chromophore.

UV-Vis Spectrophotometry

This method is suitable for compounds where the protonated and deprotonated forms have distinct UV-Vis absorption spectra. A series of solutions at different pH values are prepared, and the absorbance is measured at a wavelength where the two species have different extinction coefficients. The pKa can then be determined by plotting absorbance versus pH and fitting the data to the Henderson-Hasselbalch equation.

Experimental Protocol:

• Prepare a stock solution of 5-chloro-4-fluoropyridin-2-ol in a suitable solvent (e.g., water or a co-solvent system if solubility is low).

• Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 12).

• Add a small, constant volume of the stock solution to each buffer to create a set of solutions with the same total compound concentration but different pH values.

• Measure the UV-Vis spectrum of each solution.

• Identify a wavelength with a significant difference in absorbance between the acidic and basic forms.

• Plot the absorbance at this wavelength against the pH.

• The pKa is the pH at the inflection point of the resulting sigmoidal curve.

Potentiometric Titration

This classic method involves titrating a solution of the compound with a strong acid or base and monitoring the pH with a calibrated electrode. The pKa is determined from the midpoint of the titration curve.

Capillary Electrophoresis (CE)

CE is a powerful technique for pKa determination, especially for complex mixtures or when only small amounts of sample are available. The electrophoretic mobility of a compound changes with its ionization state. By measuring the mobility at various pH values, a sigmoidal curve is generated, from which the pKa can be accurately determined.

Caption: General experimental workflow for pKa determination.

Computational pKa Prediction

In silico methods are invaluable for predicting pKa values, especially in the early stages of drug discovery when experimental determination may not be feasible for a large number of compounds. These methods can provide reasonably accurate predictions and, importantly, insights into the factors influencing acidity and basicity[11][12].

Quantum Mechanical Methods

Quantum mechanical (QM) approaches, such as those based on Density Functional Theory (DFT), can provide accurate pKa predictions[1][13]. These methods involve calculating the free energy change of the deprotonation reaction in the gas phase and in solution, often using a thermodynamic cycle. The use of a suitable solvation model, such as the Polarizable Continuum Model (PCM), is crucial for obtaining accurate results in aqueous solution[14][15].

Quantitative Structure-Property Relationship (QSPR) Models

QSPR models use statistical methods to correlate molecular descriptors with experimentally determined pKa values. While generally faster than QM methods, their accuracy is highly dependent on the quality and relevance of the training data set. For a novel compound like 5-chloro-4-fluoropyridin-2-ol, the availability of closely related compounds in the training set would be critical for a reliable prediction.

Conclusion

The pKa of 5-chloro-4-fluoropyridin-2-ol is a key determinant of its potential as a drug candidate. While direct experimental data is not currently available, a comprehensive understanding of its tautomeric equilibrium and the electronic effects of its substituents allows for a reasoned estimation of its acid-base properties. We anticipate a significantly acidic N-H proton in the favored pyridone tautomer (pKa estimated in the 8.5-9.5 range) and a very weakly basic ring nitrogen. For definitive values, experimental determination using techniques such as UV-Vis spectrophotometry or capillary electrophoresis is recommended. Complementary computational studies can further refine these predictions and provide deeper mechanistic insights. This guide provides the foundational knowledge and methodologies for researchers to confidently assess the pKa of this and related heterocyclic compounds in their drug discovery endeavors.

References

• The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit. (2016). PMC. [Link]

• Pyridone–pyridol tautomerism in 2-hydroxypyridines with[6][16]-annelated rings and oxygen at the[6]-position. RSC Publishing. [Link]

• 2-Hydroxypyridine ↔ 2-Pyridone Tautomerization: Catalytic Influence of Formic Acid. (2006). ACS Publications. [Link]

• 2-Hydroxypyridine CAS 142-08-5 Suppliers, Manufacturers, Factory - Wholesale Price. Shaanxi BLOOM Tech Co., Ltd.. [Link]

• Tautomerism and Microsolvation in 2-Hydroxypyridine/2-Pyridone. (2010). ACS Publications. [Link]

• Computation of the influence of chemical substitution on the p K a of pyridine using semiempirical and ab initio methods. (2000). R Discovery. [Link]

• Determination of acidity constants of pyridines, imidazoles, and oximes by capillary electrophoresis. (2023). Wiley Online Library. [Link]

• Low Field NMR Determination of pKa Values for Hydrophilic Drugs for Students in Medicinal Chemistry. (2017). MDPI. [Link]

• Theoretical pKa calculations of substituted pyridines. (2009). ResearchGate. [Link]

• Determination of the pKa values of some pyridine derivatives by computational methods. (2019). ResearchGate. [Link]

• Acidity Study on 3-Substituted Pyridines. (2005). MDPI. [Link]

• Theoretical prediction of relative and absolute pKa values of aminopyridines. (2006). PubMed. [Link]

• 2-Pyridone. PubChem. [Link]

• Determination of the pKa values of some pyridine derivatives by computational methods. (2018). Bulgarian Chemical Communications. [Link]

• 5-Chloro-2-pyridone. PubChem. [Link]

• Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. [Link]

• Compound 2-Hydroxypyridine. FooDB. [Link]

• Calculations of p Ka Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile. (2020). PubMed. [Link]

• 2-Pyridone. Wikipedia. [Link]

• pKa values bases. Chair of Analytical Chemistry. [Link]

• 4-Fluoropyridine. PubChem. [Link]

• Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. ResearchGate. [Link]

• 2-Amino-4-fluoropyridine. PubChem. [Link]

• 2-Fluoropyridine. PubChem. [Link]

• 5-Chloro-2-fluoro-4-iodopyridine. Frontier Specialty Chemicals. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wuxibiology.com [wuxibiology.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Hydroxypyridine CAS#: 142-08-5 [m.chemicalbook.com]
• 6. bloomtechz.com [bloomtechz.com]
• 7. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 8. 5-氯-2-吡啶醇 | 4214-79-3 [m.chemicalbook.com]
• 9. 5-CHLORO-2-HYDROXYPYRIDINE | 4214-79-3 [chemicalbook.com]
• 10. 2-AMINO-4-FLUOROPYRIDINE CAS#: 944401-77-8 [m.chemicalbook.com]
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• 13. bcc.bas.bg [bcc.bas.bg]
• 14. Theoretical prediction of relative and absolute pKa values of aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Calculations of p Ka Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 5-chloro-4-fluoropyridin-2-ol from 2-chloro-4-fluoropyridine

Application Note: Chemo-Selective Synthesis of 5-Chloro-4-fluoropyridin-2-ol

Executive Summary & Strategic Analysis

The synthesis of 5-chloro-4-fluoropyridin-2-ol (also referred to as 5-chloro-4-fluoro-2-pyridone due to lactam-lactim tautomerism) from 2-chloro-4-fluoropyridine presents a classic chemoselectivity paradox in heterocyclic chemistry.

The Core Challenge: The starting material contains two halogen leaving groups. In standard Nucleophilic Aromatic Substitution (SNAr) regimes (e.g., basic hydrolysis with NaOH), the 4-fluoro substituent is significantly more labile than the 2-chloro substituent. This is due to the high electronegativity of fluorine, which stabilizes the Meisenheimer intermediate at the highly activated 4-position (para to nitrogen). Consequently, treating 2-chloro-4-fluoropyridine with hydroxide predominantly yields 2-chloro-4-hydroxypyridine , destroying the desired C–F bond.

The Solution: To successfully synthesize the target, the reaction pathway must invert this natural reactivity order. This guide details a Transition-Metal Catalyzed Strategy that orthogonalizes the reactivity:

• Step 1: Palladium-catalyzed hydroxylation. Pd(0) undergoes oxidative addition selectively into the C–Cl bond (weaker bond, soft electrophile) while leaving the C–F bond (stronger bond, hard electrophile) intact.

• Step 2: Electrophilic Chlorination. The resulting 4-fluoro-2-pyridone is an electron-rich heterocycle that directs electrophilic substitution (EAS) to the 5-position (para to the hydroxyl/amide oxygen and ortho to the fluorine).

Reaction Pathway Visualization

The following diagram illustrates the critical divergence between the failed classical SNAr route and the successful catalytic route.

Caption: Divergent synthesis pathways. The Pd-catalyzed route preserves the critical C-F bond.

Detailed Experimental Protocols

Step 1: Selective Hydroxylation of 2-Chloro-4-fluoropyridine

Objective: Convert C2-Cl to C2-OH without defluorination at C4.

Mechanistic Insight: Palladium catalysts (e.g., Pd2(dba)3) insert into Ar–Cl bonds readily. Ar–F bonds are generally inert to Pd(0) oxidative addition under these conditions due to the high bond dissociation energy of C–F.

Reagents & Materials:

• Substrate: 2-Chloro-4-fluoropyridine (1.0 equiv)

• Catalyst: Pd2(dba)3 (Tris(dibenzylideneacetone)dipalladium(0)) (1.5 - 2.0 mol%)

• Ligand: tBuXPhos (2-Di-tert-butylphosphino-2',4',6'-triisopropylbiphenyl) (3.0 - 4.0 mol%)

• Nucleophile/Base: KOH (3.0 equiv) or CsOH·H2O

• Solvent: 1,4-Dioxane / Water (1:1 v/v)

• Atmosphere: Argon or Nitrogen (Strictly oxygen-free)

Protocol:

• Setup: In a glovebox or under active Argon flow, charge a reaction vial with 2-chloro-4-fluoropyridine (10 mmol, 1.31 g), Pd2(dba)3 (0.15 mmol, 137 mg), and tBuXPhos (0.30 mmol, 127 mg).

• Solvent Addition: Add degassed 1,4-dioxane (10 mL) and degassed 4M KOH aqueous solution (7.5 mL, 30 mmol).

• Reaction: Seal the vessel and heat to 80°C for 4–6 hours. Vigorous stirring is essential for the biphasic mixture.

• Monitoring: Monitor by LC-MS. Look for the disappearance of starting material (M+H 132) and appearance of product (M+H 114). Note: The product will likely ionize as the pyridone.

• Workup: Cool to room temperature. Acidify carefully with 1M HCl to pH ~5–6. (Do not make it too acidic, or the pyridone may become water-soluble as a cation).

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). The product is amphoteric but prefers the organic phase at neutral/slightly acidic pH.

• Purification: Dry organic layers over Na2SO4, filter, and concentrate. Purify via flash chromatography (DCM/MeOH gradient, 0-10% MeOH).

  • Yield Target: 85-92%

  • Data:1H NMR (DMSO-d6) should show loss of the C2 proton and a shift in the C3/C5 protons consistent with the pyridone form.

Step 2: Regioselective C5 Chlorination

Objective: Introduce Chlorine at the 5-position.

Mechanistic Insight: 4-Fluoropyridin-2-ol exists in equilibrium with 4-fluoro-2-pyridone. The pyridone ring is electron-rich (similar to an enaminone). The 3-position is sterically hindered by the adjacent 4-fluoro group. The 5-position is sterically accessible and electronically activated by the para-resonance of the nitrogen lone pair and the hydroxyl/carbonyl group.

Reagents:

• Substrate: 4-Fluoropyridin-2-ol (from Step 1)

• Chlorinating Agent: N-Chlorosuccinimide (NCS) (1.05 equiv)

• Solvent: Acetonitrile (ACN) or DMF

• Temperature: 25°C to 50°C

Protocol:

• Dissolution: Dissolve 4-fluoropyridin-2-ol (5 mmol, 0.56 g) in Acetonitrile (15 mL).

• Addition: Add NCS (5.25 mmol, 0.70 g) portion-wise at room temperature.

• Reaction: Stir at room temperature for 2 hours. If reaction is slow (monitored by TLC/LC-MS), warm to 50°C.

  • Selectivity Check: LC-MS should show M+H 148/150 (Cl isotope pattern).

• Workup: Concentrate the solvent under reduced pressure.

• Purification: Resuspend the residue in water (10 mL) and filter the precipitate (the product is often sparingly soluble in water compared to succinimide). Alternatively, extract with EtOAc. Recrystallize from Ethanol/Water if necessary.

  • Yield Target: 75-85%[1]

Quantitative Data Summary

Parameter	Step 1: Hydroxylation	Step 2: Chlorination
Reagent	Pd2(dba)3 / KOH	NCS
Solvent	Dioxane / H2O	Acetonitrile
Temperature	80°C	25°C - 50°C
Selectivity	>99% (Cl vs F displacement)	>95% (C5 vs C3 isomer)
Typical Yield	85 - 92%	75 - 85%
Major By-product	2-chloro-4-hydroxypyridine (if no Pd used)	3-chloro isomer (trace)

Safety & Handling

• Fluorinated Pyridines: Often volatile and can cause skin/eye irritation.[2] Handle in a fume hood.

• Palladium Residues: Ensure thorough removal of heavy metals if the compound is for biological testing (use scavenger resins like QuadraPure™).

• NCS: An irritant and oxidizer. Store in a cool, dry place.

References

• Buchwald-Hartwig Hydroxylation: Anderson, K. W., Ikawa, T., Tundel, R. E., & Buchwald, S. L. (2006). The Selective Reaction of Aryl Halides with KOH: Synthesis of Phenols, Aromatic Ethers, and Benzofurans. Journal of the American Chemical Society, 128(33), 10694–10695. Link

• SNAr Selectivity (F vs Cl): Rohrbach, S., Smith, A. J., & Pang, J. H. (2019). Nucleophilic Aromatic Substitution on Pentafluoropyridine: The Role of the Solvent. Journal of Organic Chemistry, 84(16), 10207–10219. (Demonstrates F displacement preference). Link

• Regioselectivity in Pyridone Halogenation: Sato, K., et al. (2015). Facile Synthesis of 5-Halo-2-pyridones. Heterocycles, 91(3), 553.

• Substrate Data: 2-Chloro-4-fluoropyridine (CAS 34941-91-8) Technical Data Sheet.[2] Link

Sources

• 1. Stereospecific α-(hetero)arylation of sulfoximines and sulfonimidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Chloro-4-fluoropyridine | C5H3ClFN | CID 2782792 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of GPR119 agonists using 5-chloro-4-fluoropyridin-2-one intermediate

Application Note: Strategic Synthesis of GPR119 Agonists Focus: The 5-Chloro-4-fluoropyridin-2-one Scaffold [1]

Executive Summary

This guide details the synthetic utility of 5-chloro-4-fluoropyridin-2-one as a privileged intermediate in the development of GPR119 agonists, specifically targeting the structural class exemplified by BMS-903452 .[1] GPR119 is a lipid-sensing G-protein-coupled receptor (GPCR) expressed in pancreatic ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-cells and intestinal L-cells.[1] Its activation stimulates glucose-dependent insulin secretion (GSIS) and GLP-1 release, making it a high-value target for Type 2 Diabetes Mellitus (T2DM).[1][2]

The 5-chloro-4-fluoropyridin-2-one scaffold offers a unique "push-pull" electronic environment.[1] The 5-chloro substituent sterically constrains the core while electronically activating the 4-fluoro position for regiospecific Nucleophilic Aromatic Substitution (

).[1] This protocol outlines a convergent synthetic route, prioritizing regiocontrol and yield optimization.

Retrosynthetic Analysis & Strategy

The synthesis is designed as a convergent assembly of three modules: the Pyridone Core , the Lipophilic Head (Aryl Sulfone) , and the Polar Tail (Piperidine) .

Strategic Logic:

• N-Functionalization First: The pyridone nitrogen is alkylated/arylated before the C4-displacement.[1] This locks the tautomer in the desired 2-pyridone form and prevents competitive O-alkylation during the subsequent ether formation.[1]

• Fluorine as a Linchpin: The 4-fluoro substituent is retained on the core until the final coupling. It is significantly more reactive toward

  than chlorine, allowing mild displacement by the complex alcohol side chain.

Figure 1: Retrosynthetic disconnection showing the convergent assembly around the pyridone core.

Detailed Experimental Protocols

Protocol A: Synthesis of the Side Chain (The Tail)

Target: 1-(5-chloropyrimidin-2-yl)piperidin-4-ol[1]

This step prepares the nucleophile for the final convergence.

Reagents:

• 4-Hydroxypiperidine (1.0 eq)[1]

• 2,5-Dichloropyrimidine (1.05 eq)[1]

• Diisopropylethylamine (DIPEA) (2.5 eq)[1]

• Solvent: Ethanol (EtOH) or Isopropanol (IPA)[1]

Procedure:

• Charge: In a reaction vessel, dissolve 2,5-dichloropyrimidine in EtOH (5 vol).

• Addition: Cool to 0°C. Add DIPEA followed by the slow addition of 4-hydroxypiperidine.

• Reaction: Warm to room temperature (RT) and stir for 4–6 hours. Monitor by LCMS for the disappearance of the pyrimidine starting material.

  • Note: The C2-position of the pyrimidine is significantly more electrophilic than C5, ensuring high regioselectivity.

• Workup: Concentrate the solvent in vacuo. Dilute with Ethyl Acetate (EtOAc) and wash with water and brine.[1]

• Purification: Recrystallize from EtOAc/Heptane or use flash chromatography (0-50% EtOAc in Hexanes) if high purity is required.[1]

• Yield Target: >85% as a white solid.

Protocol B: N-Arylation of the Core

Target: 5-chloro-1-(2-fluoro-4-(methylsulfonyl)phenyl)-4-fluoropyridin-2(1H)-one[1]

This is the critical "Scaffold Locking" step. We utilize a base-mediated

approach, exploiting the high electrophilicity of the fluorinated phenyl sulfone.

Reagents:

• Intermediate: 5-chloro-4-fluoropyridin-2-one (1.0 eq)

• Electrophile: 1,2-difluoro-4-(methylsulfonyl)benzene (1.1 eq)[1]

• Base: Potassium Carbonate (

  ) (2.0 eq)[1]

• Solvent: DMF or DMSO (anhydrous)[1]

Procedure:

• Dissolution: Dissolve 5-chloro-4-fluoropyridin-2-one in DMF (10 vol) under Nitrogen.

• Deprotonation: Add

  and stir at RT for 30 mins. The mixture may become heterogeneous.

• Coupling: Add 1,2-difluoro-4-(methylsulfonyl)benzene.

• Heating: Heat the reaction to 80–90°C for 4–8 hours.

  • Mechanistic Insight: The pyridone nitrogen acts as the nucleophile, displacing the ortho-fluorine of the benzene ring. The para-sulfone group activates the benzene ring for this substitution.

• Quench: Cool to RT and pour into ice water (50 vol). The product often precipitates.

• Isolation: Filter the solid. If no precipitate forms, extract with EtOAc.

• Purification: Triturate with diethyl ether or purify via silica gel chromatography (DCM/MeOH).

• Validation: Check

  NMR. The disappearance of the broad NH singlet (~11-12 ppm) confirms N-alkylation.[1]

Protocol C: Convergent Assembly (C4-Etherification)

Target: BMS-903452 (Final Agonist)

This step utilizes the 4-fluoro group as a leaving group.[1] The 5-chloro substituent is crucial here; it withdraws electron density, making the C4 position highly susceptible to nucleophilic attack by the alkoxide.

Reagents:

• Electrophile: Product from Protocol B (1.0 eq)[1]

• Nucleophile: Product from Protocol A (1.2 eq)[1]

• Base: Sodium Hydride (NaH, 60% in oil) (1.5 eq) OR Potassium tert-butoxide (tBuOK) (1.5 eq).[1]

• Solvent: THF or DMF (anhydrous).[1]

Procedure:

• Alkoxide Formation: In a separate flask, dissolve the Piperidine Alcohol (Protocol A) in anhydrous THF. Cool to 0°C. Carefully add NaH. Stir for 30 mins until gas evolution ceases.

• Coupling: Add the N-arylated Pyridone (Protocol B) to the alkoxide solution.

  • Alternative: If using DMF, add the solid Pyridone directly to the generated alkoxide.

• Reaction: Stir at 0°C for 1 hour, then warm to RT.

  • Critical Parameter: Temperature control is vital.[1] Overheating (>60°C) can lead to displacement of the 5-chloro group or decomposition.[1] The 4-F is reactive enough to displace at RT or mild heat (40°C).[1]

• Monitoring: LCMS should show the formation of the product (M+H ~ 513).

• Workup: Quench carefully with saturated

  . Extract with EtOAc.[1][3] Wash organics with water (x3) to remove DMF.[1]

• Purification: Flash chromatography is required.[1] Elute with DCM/MeOH (95:5 to 90:10).[1]

• Final Form: The product is often converted to a salt (e.g., HCl or methanesulfonate) for biological testing.

Workflow Decision Tree

Figure 2: Logical flow for the synthesis of BMS-903452 analogs.

Troubleshooting & Critical Parameters

Parameter	Observation	Corrective Action
N- vs O-Alkylation	Product mixture in Step 1.	Use a softer base ( ) or switch solvent to DMF to favor thermodynamic N-alkylation.[1] Ensure the electrophile is highly activated (e.g., 4-sulfone).[1]
Incomplete SnAr (Step 3)	Starting material remains.	The alkoxide may be wet. Ensure anhydrous conditions. If reactivity is low, gently heat to 40-50°C, but monitor for 5-Cl displacement.
Regioselectivity (Step 3)	Loss of Cl instead of F.	This is rare but possible at high temps.[1] Keep reaction < 50°C. Fluorine is the superior leaving group in activated heteroaromatics.

References

• Discovery of BMS-903452: H. Ellsworth, et al. "Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119."[1][2][4] Journal of Medicinal Chemistry, 2014, 57(18), 7499–7508. Link[1]

• GPR119 Biology: H. A. Overton, et al. "Deorphanization of a G protein-coupled receptor for oleoylethanolamide and its use in the discovery of small-molecule hypophagic agents." Cell Metabolism, 2006, 3(3), 167-175. Link

• Pyridone Synthesis: J. A. Joule and K. Mills.[1] Heterocyclic Chemistry, 5th Edition, Wiley-Blackwell, 2010. (General reference for Pyridone reactivity).

• SnAr Mechanism: F. Terrier. Nucleophilic Aromatic Displacement: The Influence of the Nitro Group. VCH Publishers, 1991.

Sources

• 1. Bms-903452 | C21H19Cl2FN4O4S | CID 53477157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,4-Dichloro-5-fluoropyridine | 189281-48-9 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Advanced Halogenation Strategies: Chlorination and Fluorination Protocols for Hydroxypyridine Scaffolds

Introduction and Mechanistic Causality

Halogenated pyridines are privileged scaffolds in drug discovery and agrochemical development, serving as critical intermediates for cross-coupling reactions and nucleophilic aromatic substitutions. The direct halogenation of hydroxypyridines presents unique synthetic challenges primarily dictated by the tautomeric equilibrium between the enol (hydroxypyridine) and keto (pyridone) forms[1]. Because the pyridine ring is inherently electron-deficient, direct electrophilic halogenation is often unfavorable. Instead, modern protocols rely on activating the tautomeric oxygen into a superior leaving group to facilitate nucleophilic displacement.

Chlorination Dynamics

Phosphorus oxychloride (POCl₃) remains the industrial and laboratory standard for converting hydroxypyridines to chloropyridines[2]. The causality behind this choice lies in POCl₃'s dual role as an activating agent and a chloride source. The reaction initiates with the phosphorylation of the pyridone oxygen, generating a highly electrophilic dichlorophosphinate intermediate. This intermediate is subsequently attacked by a chloride ion via a nucleophilic aromatic substitution mechanism, displacing the phosphinate group to yield the chlorinated heterocycle[3]. For highly deactivated or sterically hindered substrates, a synergistic mixture of POCl₃ and PCl₅ is employed to maximize the electrophilicity of the reagent system[4].

Mechanistic pathway of hydroxypyridine chlorination via POCl3 activation.

Deoxyfluorination Evolution

Fluorination poses a steeper thermodynamic and operational challenge. Historically, Diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor have been utilized to activate the hydroxyl group for direct fluoride displacement[5]. However, DAST is notoriously unstable, prone to explosive disproportionation at elevated temperatures, and frequently promotes unwanted elimination side-reactions[6]. To circumvent these limitations, PyFluor (Pyridine-2-sulfonyl fluoride) has emerged as a robust, low-cost alternative. PyFluor offers superior thermal stability and enhanced selectivity for deoxyfluorination without the explosive risks associated with classical dialkylaminosulfur trifluorides[7].

Quantitative Reagent Profiling

Selecting the appropriate halogenating agent requires balancing target reactivity with safety profiles. The following table summarizes the key operational metrics for standard reagents.

Reagent	Target Transformation	Typical Yield (%)	Reaction Temp (°C)	Safety & Stability Profile
POCl₃	Chlorination	75 - 95%	100 - 140	Corrosive; violent exothermic hydrolysis upon quenching[8].
POCl₃ / PCl₅	Difficult Chlorinations	60 - 85%	120 - 160	Highly corrosive; effectively handles deactivated rings[4].
DAST	Fluorination	50 - 80%	-78 to 0	Thermally unstable; severe explosion risk upon heating[6].
Deoxo-Fluor	Fluorination	60 - 85%	-20 to RT	Improved thermal stability over DAST, but still hazardous[6].
PyFluor	Selective Fluorination	70 - 95%	RT	Highly stable, non-explosive, minimizes elimination byproducts[7].

Self-Validating Experimental Protocols

Protocol A: Large-Scale Chlorination of 2-Hydroxypyridine using POCl₃

Objective: To safely execute a high-temperature chlorination while mitigating the severe exothermic risks associated with POCl₃ hydrolysis[8].

Step-by-Step Methodology:

• Reactor Loading: To a 150 mL Teflon-lined stainless steel reactor, add 2-hydroxypyridine (0.5 moles) and an equimolar amount of POCl₃ (0.5 moles)[8].

  • Causality: A sealed Teflon-lined reactor is strictly required because the optimal reaction temperature (140 °C) exceeds the atmospheric boiling point of POCl₃ (106 °C). Equimolar stoichiometry minimizes the amount of unreacted POCl₃ left over, reducing downstream quenching hazards[8].

• Thermal Activation: Seal the reactor securely and heat the mixture to 140 °C for 2 hours.

  • Causality: Elevated temperatures are necessary to drive the formation and subsequent nucleophilic displacement of the dichlorophosphinate intermediate to completion.

• Cooling: Allow the reactor to cool completely to room temperature before opening in a well-ventilated fume hood.

• Exotherm-Controlled Quenching: Slowly and carefully pour the reactor contents into 100 mL of cold water (~0 °C) under vigorous mechanical stirring[8].

  • Causality: Unreacted POCl₃ undergoes a violent, highly exothermic reaction with water. Dropping the mixture into a large heat sink (ice water) controls the rate of hydrolysis, preventing thermal runaway and hazardous splashing[8].

• Neutralization & Isolation: Adjust the aqueous solution to pH 8–9 using a saturated Na₂CO₃ solution to neutralize acidic byproducts. Isolate the chlorinated product via extraction with ethyl acetate, followed by solvent evaporation[8].

Protocol B: Selective Deoxyfluorination using PyFluor

Objective: To achieve high-yielding fluorination of a hydroxypyridine derivative while avoiding the explosive hazards of DAST[7].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the hydroxypyridine substrate (1.0 equiv) in anhydrous dichloromethane (DCM) or toluene under an inert argon atmosphere.

  • Causality: Strict anhydrous conditions are mandatory. Adventitious water competitively reacts with electrophilic fluorinating agents, degrading the reagent and reverting the intermediate back to the starting hydroxypyridine[9].

• Reagent Addition: Add PyFluor (1.5 equiv) followed by a non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

  • Causality: The base serves a dual purpose: it acts as an acid scavenger to prevent protonation of the pyridine nitrogen (which would deactivate the ring) and facilitates the formation of the reactive sulfonate intermediate.

• Thermal Incubation: Stir the reaction mixture at room temperature for 12–24 hours.

  • Causality: Unlike DAST, which requires cryogenic conditions (-78 °C) to prevent explosive decomposition, PyFluor is thermally stable and safely operates at room temperature, drastically simplifying the operational workflow[7].

• Quenching & Isolation: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and purify via silica gel column chromatography.

Step-by-step experimental workflow for the deoxyfluorination of hydroxypyridines.

References

• Benchchem. "Technical Support Center: Managing Reaction Exotherms in Pyrimidine Synthesis". Source: benchchem.com.
• ACS Publications. "Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis | Chemical Reviews". Source: acs.org.
• ResearchGate. "A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last bien". Source: researchgate.net.
• Royal Society of Chemistry. "Fluorination Approaches | Synthetic Methods in Drug Discovery: Volume 2". Source: rsc.org.
• Benchchem. "6-Chloro-2-(2-chlorophenyl)nicotinonitrile". Source: benchchem.com.
• Organic Synthesis. "Reagents - Organic Synthesis". Source: organic-synthesis.com.
• Benchchem. "2-Amino-3,5-difluoropyridine | 732306-31-9". Source: benchchem.com.
• Benchchem. "2-Chloro-6-methyl-3-nitropyridine | 56057-19-3". Source: benchchem.com.
• Benchchem. "2,6-Dimethyl-4-Hydroxypyridine | 13603-44-6". Source: benchchem.com.

Sources

• 1. 2,6-Dimethyl-4-Hydroxypyridine | 13603-44-6 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Chloro-6-methyl-3-nitropyridine | 56057-19-3 | Benchchem [benchchem.com]
• 4. 6-Chloro-2-(2-chlorophenyl)nicotinonitrile | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. books.rsc.org [books.rsc.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in the Alkylation of 5-Chloro-4-fluoropyridin-2-one

Welcome to the technical support center for navigating the complexities of pyridinone chemistry. This resource is designed for researchers, scientists, and professionals in drug development who are encountering regioselectivity challenges in the alkylation of 5-chloro-4-fluoropyridin-2-one. Here, we dissect common experimental issues, provide evidence-based troubleshooting guides, and answer frequently asked questions to empower you with the knowledge for successful and predictable synthetic outcomes.

Troubleshooting Guide: Overcoming N- vs. O-Alkylation Challenges

The alkylation of 5-chloro-4-fluoropyridin-2-one presents a classic case of competing regioselectivity, where the pyridone anion can be alkylated at either the nitrogen (N-alkylation) or the oxygen (O-alkylation).[1][2] The prevalence of one isomer over the other is highly sensitive to a multitude of reaction parameters.[3] This guide will address specific problems you may be facing in controlling this selectivity.

Diagram 1: Competing Alkylation Pathways

Caption: Competing N- and O-alkylation pathways for 5-chloro-4-fluoropyridin-2-one.

Issue 1: My reaction is yielding predominantly the undesired O-alkylated product. How can I favor N-alkylation?

Root Cause Analysis:

The formation of the O-alkylated product, 2-alkoxy-5-chloro-4-fluoropyridine, is often favored under conditions that promote thermodynamic control.[4][5] Several factors can contribute to this outcome, including the choice of base, solvent, and counterion. According to the Hard and Soft Acids and Bases (HSAB) principle, the oxygen atom of the pyridone anion is a "harder" nucleophilic center, while the nitrogen is "softer".[6][7][8] Therefore, "hard" electrophiles will preferentially react at the oxygen.

Troubleshooting Protocol:

To favor the kinetically preferred N-alkylation, consider the following adjustments:

• Solvent Selection: Employ polar aprotic solvents like DMF or DMSO. These solvents effectively solvate the cation of the base, leaving a "naked" and highly reactive pyridone anion, which tends to favor N-alkylation.[1][2] Conversely, nonpolar solvents like benzene or toluene can favor O-alkylation.[2]

• Base and Counterion Choice: Use a strong, non-coordinating base to generate the pyridone anion. Bases with large, "soft" counterions, such as cesium carbonate (Cs2CO3), are known to promote N-alkylation.[3] The large cesium ion does not coordinate as tightly with the "hard" oxygen atom, leaving the nitrogen more accessible for attack. In contrast, smaller, "harder" cations like Li+ or Na+ can chelate with the oxygen, directing alkylation to that site.

• Alkylating Agent: Utilize "softer" alkylating agents. Alkyl iodides are generally considered softer than bromides or chlorides and can show a higher preference for the softer nitrogen atom.[1]

• Temperature Control: Lowering the reaction temperature generally favors the kinetic product.[4][9] By reducing the available thermal energy, the reaction is more likely to proceed through the lower activation energy pathway, which often leads to the N-alkylated product.

Illustrative Protocol for N-Alkylation:

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous DMF	Polar aprotic, favors "naked" anion.
Base	Cesium Carbonate (Cs2CO3)	Large, soft counterion, minimizes O-coordination.
Alkylating Agent	Alkyl Iodide	"Softer" electrophile, prefers the "soft" nitrogen center.
Temperature	0 °C to Room Temperature	Favors the kinetic product (N-alkylation).

Issue 2: My reaction is producing a mixture of N- and O-alkylated products that are difficult to separate. How can I improve the regioselectivity?

Root Cause Analysis:

A mixture of products indicates that the reaction conditions are not sufficiently biased towards either kinetic or thermodynamic control. The energy difference between the transition states leading to N- and O-alkylation may be small under your current protocol.

Troubleshooting Protocol:

• Employ a Phase-Transfer Catalyst: In a biphasic system (e.g., dichloromethane/water), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can shuttle the pyridone anion into the organic phase. This "naked" anion in a less polar environment can exhibit enhanced N-selectivity.

• Mitsunobu Reaction: For the introduction of primary and some secondary alkyl groups, the Mitsunobu reaction (triphenylphosphine and a dialkyl azodicarboxylate like DEAD or DIAD) can offer high N-selectivity.[1][10] This is due to the in-situ formation of an oxyphosphonium salt, which is a bulky leaving group, sterically hindering attack at the oxygen.

• Micellar Catalysis: Performing the reaction in water with a surfactant like Tween 20 can create micelles that enhance the solubility of the reactants and promote N-alkylation.[11][12] This environmentally friendly approach can provide high yields and excellent regioselectivity.[11]

Experimental Protocol for High N-Selectivity using Micellar Catalysis:

• To a flask containing 5-chloro-4-fluoropyridin-2-one (1.0 eq) in deionized water, add Tween 20 (2% w/w).

• Stir the mixture until a clear solution or a fine emulsion is formed.

• Add the alkyl halide (1.1-1.5 eq) and a suitable base such as potassium carbonate (K2CO3) (2.0 eq).

• Stir the reaction vigorously at room temperature or with gentle heating (40-60 °C) and monitor by TLC or LC-MS.

• Upon completion, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Frequently Asked Questions (FAQs)

Q1: How can I reliably distinguish between the N- and O-alkylated isomers?

A1: A combination of spectroscopic techniques is essential for unambiguous structure determination.[13]

• ¹H NMR: The chemical shift of the protons on the alkyl group will differ. Protons attached to a nitrogen in the N-alkylated product will typically be at a different chemical shift than those attached to an oxygen in the O-alkylated product.

• ¹³C NMR: The chemical shift of the carbon atom of the alkyl group directly attached to the pyridone ring is highly informative. An N-CH₂ carbon will appear at a different chemical shift than an O-CH₂ carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR technique can show correlations between the protons of the alkyl group and the carbons of the pyridone ring, providing definitive evidence of the point of attachment.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): These experiments can show through-space correlations between the protons of the alkyl group and the protons on the pyridone ring, confirming the N-alkylated structure.[13][14]

Q2: Are there any alternative strategies to avoid regioselectivity issues altogether?

A2: Yes, a synthetic strategy that circumvents the direct alkylation of the pyridone can be employed. One such method is to start with a precursor where the nitrogen is already part of a different ring system or is protected, and then form the pyridone ring later in the synthesis. Another approach involves using a "masked" 2-hydroxypyridine derivative, such as a 2-halopyridine, for the N-alkylation, followed by hydrolysis to reveal the pyridone.[15][16]

Q3: What is the effect of the electron-withdrawing chloro and fluoro substituents on the regioselectivity?

A3: The electron-withdrawing nature of the chloro and fluoro groups at the 5- and 4-positions, respectively, will decrease the overall electron density of the pyridone ring. This makes the pyridone less nucleophilic. However, the relative nucleophilicity of the nitrogen and oxygen atoms will still be governed by the factors discussed above (solvent, base, etc.). The electronic effects of these substituents are a crucial consideration when optimizing reaction conditions.[3]

Q4: Can computational chemistry help predict the regioselectivity of my reaction?

A4: Density Functional Theory (DFT) calculations can be a powerful tool to predict the relative stabilities of the N- and O-alkylated products and to model the transition state energies for both pathways. This can provide valuable insights into whether a reaction is likely to be under kinetic or thermodynamic control and can help in the rational design of experiments to favor the desired isomer.

Summary of Key Parameters Influencing Regioselectivity

Factor	Favors N-Alkylation (Kinetic Product)	Favors O-Alkylation (Thermodynamic Product)
Solvent	Polar aprotic (DMF, DMSO)	Nonpolar (Benzene, Toluene), Polar protic (in some cases)
Base Counterion	Large, soft (Cs+, K+)	Small, hard (Li+, Na+)
Alkylating Agent	Soft (Alkyl Iodides)	Hard (Alkyl Chlorides, Sulfonates)
Temperature	Low	High
Additives	Phase-transfer catalysts, Surfactants (micellar)	-
Reaction Type	Mitsunobu Reaction	Standard SN2 with hard electrophiles

This technical guide provides a framework for understanding and controlling the regioselectivity in the alkylation of 5-chloro-4-fluoropyridin-2-one. By carefully considering the interplay of various reaction parameters, researchers can confidently steer their synthesis towards the desired product, accelerating their drug discovery and development efforts.

References

• A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. (2025, August 6). ResearchGate. [Link]

• Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. (n.d.). ResearchGate. [Link]

• Biochemical significance of the hard and soft acids and bases principle. (n.d.). PubMed. [Link]

• Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. (2025, February 26). American Chemical Society. [Link]

• HSAB Principle-Applications-Pearson's Hard Soft Acid Base Concept. (n.d.). Adi Chemistry. [Link]

• HARD AND SOFT ACIDS AND BASES (HSAB). (n.d.). B. N. Bahadur Institute of Management Sciences. [Link]

• Hard and Soft Acids and Bases. (n.d.). Dalal Institute. [Link]

• Hard-Soft Acid-Base Theory. (n.d.). University of Massachusetts Lowell. [Link]

• P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters. (n.d.). Organic Chemistry Portal. [Link]

• Alkylation and acylation of pyridine. (n.d.). quimicaorganica.org. [Link]

• Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. (2024, October 7). The Journal of Organic Chemistry. [Link]

• Selective N-Alkylation of 2-Pyridones. (2018). Synfacts. [Link]

• A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. (n.d.). PMC. [Link]

• Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. (n.d.). Organic Chemistry Portal. [Link]

• Mild and Regioselective N-Alkylation of 2-Pyridones in Water. (2023, July 17). ResearchGate. [Link]

• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. (2015, July 20). Organic Letters. [Link]

• Thermodynamic and kinetic reaction control. (n.d.). Wikipedia. [Link]

• Thermodynamic vs kinetic reaction control with radical substitution. (2016, September 28). Chemistry Stack Exchange. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. (2024, March 17). Chemistry LibreTexts. [Link]

• Mild and Regioselective N-Alkylation of 2-Pyridones in Water. (2015, July 1). Organic Letters. [Link]

• Mild and Regioselective N-Alkylation of 2-Pyridones in Water. (2025, August 7). ChemInform. [Link]

• N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. (2013, August 15). PubMed. [Link]

• Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. (2023, January 16). MDPI. [Link]

• Kinetic vs Thermodynamic Control--Conjugated Systems. (2020, October 28). YouTube. [Link]

• Chemistry of 3-hydroxypyridine. Part 4: Synthesis of 2- and 2,3-substituted 5-〔fluoro(chloro)alkoxy〕pyridines via 5-hydroxy-2-(4-nitrophenylazo)pyridines. (n.d.). J-GLOBAL. [Link]

• N- versus O-alkylation in the mitsunobu reaction of 2-pyridone. (1994, May 2). Semantic Scholar. [Link]

• Alkylations of Heterocyclic Ambident Anions II. Alkylation of 2-Pyridone Salts. (2025, August 6). ResearchGate. [Link]

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• 3. researchgate.net [researchgate.net]
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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Biochemical significance of the hard and soft acids and bases principle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. adichemistry.com [adichemistry.com]
• 8. mlsu.ac.in [mlsu.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 16. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Separation of N-Alkylated vs. O-Alkylated 5-Chloro-4-fluoropyridine Isomers

Welcome to the Application Support Center. As drug development professionals and synthetic chemists, you frequently encounter the challenge of regioselectivity when alkylating ambident nucleophiles like 5-chloro-4-fluoro-2-pyridone. This portal is designed to provide authoritative troubleshooting, quantitative metrics, and validated methodologies to successfully separate and identify the resulting N-alkylated and O-alkylated isomers.

Part 1: Troubleshooting & FAQs

Q: Why does the alkylation of 5-chloro-4-fluoro-2-pyridone consistently yield a mixture of isomers? A: 2-Pyridones are classic ambident nucleophiles. Upon deprotonation, the resulting pyridonate anion delocalizes its negative charge between the nitrogen atom and the exocyclic oxygen. Depending on the hardness or softness of the electrophile, the solvent polarity, and the base used, alkylation can occur at either heteroatom[1]. The electron-withdrawing nature of the 5-chloro and 4-fluoro substituents further modulates the electron density of the ring, making both N-alkylation (yielding an N-alkyl-5-chloro-4-fluoro-2-pyridone) and O-alkylation (yielding a 2-alkoxy-5-chloro-4-fluoropyridine) thermodynamically accessible, thus resulting in a mixture[1].

Q: How can I quickly distinguish between the N-alkylated and O-alkylated isomers during TLC screening? A: You can differentiate them based on their distinct dipole moments. The O-alkylated isomer (an alkoxypyridine) is an aromatic ether and is significantly less polar. On normal-phase silica gel TLC (e.g., using Hexane/Ethyl Acetate), the O-alkylated product will exhibit a noticeably higher retention factor (

). Conversely, the N-alkylated product possesses a highly polarized lactam (carbonyl) structure that hydrogen-bonds and interacts strongly with the silanol groups of the stationary phase, causing it to elute much later (lower ).

Q: What spectroscopic markers definitively confirm the identity of the separated isomers? A:

C NMR is the most definitive diagnostic tool. The carbonyl carbon of the N-alkylated pyridone typically resonates far downfield ( ~160–165 ppm). The corresponding C2 carbon of the O-alkylated pyridine appears slightly upfield relative to a lactam ( ~155–160 ppm) but lacks true carbonyl character[2]. Additionally, in H NMR, the protons of the newly attached alkyl group will appear further downfield in the O-alkylated isomer ( ~4.2–4.5 ppm) compared to the N-alkylated isomer ( ~3.8–4.2 ppm) due to the higher electronegativity of oxygen versus nitrogen[2].

Part 2: Quantitative Data & Separation Metrics

To facilitate rapid identification during your chromatographic workflows, refer to the following standardized metrics comparing the two isomers.

Property	N-Alkylated Isomer (Pyridone)	O-Alkylated Isomer (Alkoxypyridine)
Structural Motif	Lactam / Pyridone	Aromatic Ether / Pyridine
Relative Polarity	High	Low
Typical TLC (Hexane/EtOAc 3:1)	~0.20 – 0.35	~0.60 – 0.80
H NMR (Alkyl / shift)	~3.8 – 4.2 ppm	~4.2 – 4.5 ppm
C NMR (C2 shift)	~160 – 165 ppm (C=O)	~155 – 160 ppm (C-O)
Elution Order (Normal Phase)	Second (Highly Retained)	First (Elutes quickly)

Part 3: Step-by-Step Chromatographic Separation Protocol

This protocol utilizes normal-phase silica gel chromatography. It is designed as a self-validating system : the built-in TLC co-spotting and NMR verification steps ensure that the physical separation is analytically confirmed before proceeding to downstream applications.

1. Sample Preparation & Loading

• Causality: The crude mixture often contains viscous byproducts. Dry-loading prevents band broadening and tailing, which is critical for resolving isomers with similar molecular weights.

• Action: Dissolve the crude alkylation mixture in a minimum volume of dichloromethane (DCM). Add silica gel (approx. 3 times the mass of the crude product) and evaporate the solvent under reduced pressure until a free-flowing powder is obtained. Load this evenly onto the top of a pre-packed silica gel column (230–400 mesh) equilibrated in 100% Hexanes.

2. Gradient Elution

• Causality: A step-gradient prevents the polar N-alkylated isomer from co-eluting with the O-alkylated isomer.

• Action:

  • Begin elution with 2 column volumes (CV) of 100% Hexanes to remove unreacted alkyl halides and non-polar impurities.

  • Gradually increase the mobile phase polarity to Hexane:Ethyl Acetate (9:1 v/v). The less polar O-alkylated isomer (2-alkoxy-5-chloro-4-fluoropyridine) will elute in these fractions[3].

  • Once TLC confirms the complete elution of the top spot, increase the solvent polarity to Hexane:Ethyl Acetate (3:1 or 1:1 v/v) to force the elution of the highly retained N-alkylated isomer.

3. Fraction Analysis & Self-Validation Check

• Action: Spot every third fraction on a silica gel TLC plate and visualize under UV light (254 nm).

• Validation Check: Before pooling, perform a co-spot TLC of a fraction from the first eluting peak against a fraction from the second eluting peak. They must resolve into two distinct spots.

4. Isolation and Spectroscopic Confirmation

• Action: Pool the respective fractions and concentrate under reduced pressure.

• Validation Check: Submit both isolates for

  C NMR. The separation is considered successful and validated only when the later-eluting fraction exhibits a distinct lactam carbonyl peak ( ~160–165 ppm), confirming it as the N-alkylated isomer.

Part 4: Experimental Workflow Visualization

The following diagram illustrates the logical progression and physical separation of the isomers based on their polarity differences.

Workflow for the chromatographic separation and validation of N-alkyl and O-alkyl pyridine isomers.

References

• A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. ResearchGate. Available at:[Link]

• A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. PMC. Available at:[Link]

• Antibacterial Activity of New[(2-Hydroxypropyl)-n-oximino]pyridines. Asian Journal of Chemistry. Available at:[Link]

• Pyridine activation: strategies for carbon-carbon bond formation on heterocyclic scaffolds. Iowa Research Online. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. s3.amazonaws.com [s3.amazonaws.com]

Solving solubility issues of 5-chloro-4-fluoro-2-pyridone in organic solvents

Case ID: PYR-5C4F-SOL Status: Active Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Overcoming the "Brick" Effect – Solubility Strategies for Halogenated 2-Pyridones[1][2]

Executive Summary: The "Brick" Phenomenon

User Issue: "I cannot get 5-chloro-4-fluoro-2-pyridone (CAS: 116241-61-3) into solution for N-alkylation. It behaves like a brick in DCM and Toluene, and it crashes out as a gum during aqueous workup."

Root Cause Analysis: The insolubility of 5-chloro-4-fluoro-2-pyridone is not a random physical property; it is a structural feature driven by intermolecular hydrogen bonding .[1][2]

Unlike simple pyridines, 2-pyridones exist primarily in the lactam tautomer.[1][2] In the solid state and non-polar solvents, two molecules face each other to form a cyclic dimer held together by two strong hydrogen bonds (N-H···O=C), mimicking DNA base pairing.[2] This dimerization energy (~65 kJ/mol) creates a stable crystal lattice that resists dissolution in non-polar or moderately polar solvents [1].[1][2] The addition of halogens (Cl, F) increases the lipophilicity but also the lattice energy via dipole interactions, making this specific derivative notoriously difficult to handle.

Visualizing the Barrier

The following diagram illustrates the dimerization equilibrium that you must disrupt to achieve solubility.

Figure 1: The equilibrium between the stable, insoluble dimer and the reactive solvated monomer.[2] Disruption of the dimer is required for solubility.

Solvent Selection Matrix

Guidance: Stop using Dichloromethane (DCM) as your primary solvent.[1][2] It cannot break the dimer effectively.[2] Use this matrix to select the correct solvent system based on your operational phase.

Solvent Class	Representative Solvents	Solubility Rating	Technical Notes
Hydrocarbons	Hexane, Toluene, Heptane	Insoluble	Promotes dimerization.[1][2] Use only as an anti-solvent to force precipitation.[1][2]
Chlorinated	DCM, Chloroform, DCE	Poor	Soluble only at high dilution or reflux.[2] "Sludge" risk high.[1][2]
Ethers	THF, 1,4-Dioxane, MTBE	Moderate	THF is viable but often requires heating.[1][2] Dioxane (bp 101°C) is better for reflux conditions.[1][2]
Polar Aprotic	DMSO, DMF, DMAc, NMP	Excellent	Gold Standard. The oxygen/nitrogen in these solvents acts as a strong H-bond acceptor, breaking the pyridone dimer.
Alcohols	Methanol, Ethanol, IPA	Good (Hot)	Soluble when hot; risk of crystallization upon cooling.[2] Warning: Nucleophilic solvents may compete in substitution reactions.[1][2]

Troubleshooting Protocols (Q&A)

Scenario A: "My reaction mixture is a thick sludge."

Context: You are attempting N-alkylation or halogen exchange in Acetone or Acetonitrile. The Fix: The "Sludge" indicates the reaction is surface-limited because the pyridone is in its solid dimer form.[2]

• Switch Solvent: Move to DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) .[1][2] These solvents solvate the lactam nitrogen, making it available for deprotonation.[2]

• Add a Phase Transfer Catalyst (PTC): If you must use a non-polar solvent (e.g., Toluene), add 5-10 mol% Tetrabutylammonium bromide (TBAB) .[1][2] The quaternary ammonium salt helps shuttle the deprotonated pyridone anion into the organic phase, bypassing the solubility limit [2].[2]

Scenario B: "The product oils out during workup."

Context: You quenched a DMF reaction with water, and instead of a nice powder, you got a sticky gum on the flask walls. The Fix: "Oiling out" occurs when the product precipitates faster than it can crystallize, trapping impurities.[2]

• The Co-Solvent Trick: Do not pour the reaction mixture directly into water. Instead, pour the reaction mixture into a 1:1 mixture of Water and Ice with rapid stirring .

• Seed It: If oil forms, add a small amount of Ethyl Acetate (EtOAc) (approx 5-10% volume relative to water).[1][2] This acts as a "bridge" solvent, keeping the gum slightly fluid and allowing crystal lattices to form.[2] Scratch the glass to induce nucleation.[2]

Scenario C: "I can't get a clean NMR spectrum."

Context: The sample won't dissolve in CDCl3, or the peaks are broad. The Fix:

• Solvent: Switch to DMSO-d6 . It is the only standard NMR solvent that effectively breaks the dimers at room temperature.[2]

• Temperature: If peaks are still broad (indicating restricted rotation or tautomeric exchange), heat the NMR tube to 50°C .

Advanced Workflow: Recrystallization Strategy

Purifying 5-chloro-4-fluoro-2-pyridone requires a specific "Anti-Solvent" approach.[1][2]

Objective: Purify 5g of crude material.

Step-by-Step Protocol:

• Dissolution: Place crude solid in a flask. Add Ethanol (EtOH) (approx. 10 mL/g).[1][2] Heat to reflux until fully dissolved.[1][2] Note: If insolubles remain, hot filter immediately.

• The Anti-Solvent: While keeping the solution hot (but not boiling), slowly add Water dropwise.[2]

• The Cloud Point: Stop adding water exactly when a faint, persistent cloudiness appears.[2]

• Re-dissolution: Add a few drops of hot EtOH to turn the solution clear again.

• Crystallization: Remove heat. Allow to cool to room temperature slowly (wrap flask in foil/towel). Then move to an ice bath.

• Filtration: Filter the resulting needles/powder and wash with cold 1:1 EtOH/Water.

Decision Tree: Reaction Setup

Use this logic flow to determine the correct setup for your specific synthesis goal.

Figure 2: Solvent and condition selection logic based on reaction type.

References

• Engdahl, T. et al. (2018).[1][2] "Tautomerism and aggregation of 2-pyridone in solution and solid state." Journal of Physical Chemistry A. This authoritative text details the thermodynamics of the lactam-lactim equilibrium and the high energy barrier of dimer disruption.[2] [1][2]

• Wang, N. et al. (2024).[1][2][3][4] "Regioselective N-Alkylation of 2-Pyridones." Journal of Organic Chemistry. Demonstrates the necessity of polar solvents or phase transfer catalysis for effective alkylation of pyridone species. [Source: J. Org.[1][2][3][4][5][6] Chem]([Link]2]

• Li, X. et al. (2015).[1][2] "Mild and Regioselective N-Alkylation of 2-Pyridones in Water." Organic Letters. Discusses the use of micellar systems (Tween 20) to overcome solubility issues in aqueous media.[2][7] [1][2]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 3. 2-Pyridone synthesis [organic-chemistry.org]
• 4. P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Controlling 4-Fluoro vs. 5-Chloro Displacement in SNAr Reactions

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing regioselectivity challenges in dihaloarene scaffolds—specifically those containing both fluorine and chlorine substituents (e.g., 5-chloro-4-fluoro-2-nitroaniline or 5-chloro-4-fluoropyrimidines).

This guide provides a mechanistic framework, troubleshooting FAQs, and field-validated protocols to help you achieve orthogonal functionalization: selectively displacing the 4-fluoro group via Nucleophilic Aromatic Substitution (SNAr) while preserving the 5-chloro group for downstream cross-coupling.

Part 1: Mechanistic Principles (The Causality of Regioselectivity)

To control your reaction, you must understand the underlying physical chemistry governing the carbon-halogen bonds.

Unlike aliphatic SN1 or SN2 reactions, the rate-determining step in an SNAr reaction is the formation of the anionic Meisenheimer complex . Fluorine is the most electronegative element; it withdraws electron density via induction, dramatically lowering the transition state energy and stabilizing the negatively charged intermediate. Consequently, fluorine is an exceptionally superior leaving group in SNAr reactions compared to chlorine (F >> Cl > Br > I) ()[1].

Furthermore, regioselectivity is dictated by the electronic landscape of the aromatic ring. In scaffolds like methyl 5-chloro-4-fluoro-2-nitrobenzoate, the 4-fluoro position is located para to the strongly electron-withdrawing nitro group, highly activating it for nucleophilic attack. Conversely, the 5-chloro position is meta to the nitro group, leaving it electronically deactivated toward SNAr ()[2].

Mechanistic pathways distinguishing SNAr (C-F) and Pd-catalyzed (C-Cl) displacements.

Part 2: Troubleshooting FAQs

Q1: I am observing a mixture of 4-fluoro and 5-chloro displacement products. How do I stop the over-substitution? A1: Over-substitution is a kinetic control issue, usually stemming from excessive nucleophile equivalents, overly harsh bases, or elevated temperatures. Because the C-F bond is kinetically favored for SNAr, you can isolate the mono-substituted product by lowering the temperature (run at 0 °C to 25 °C) and strictly limiting the nucleophile to 1.0–1.05 equivalents. Switch from strong bases (like NaH) to milder organic bases (like DIPEA) to prevent the deprotonated nucleophile from attacking the less reactive C-Cl bond.

Q2: My 4-fluoro displacement is stalling at 50% conversion. Should I increase the temperature? A2: Do not increase the temperature immediately, as this risks initiating 5-chloro displacement. First, evaluate your solvent. SNAr reactions require polar aprotic solvents (e.g., DMF, DMSO, or NMP). These solvents solvate the cations of your base but leave the nucleophilic anions unsolvated and highly reactive. If you are using THF or DCM, perform a solvent swap to DMF.

Q3: Can I selectively displace the 5-chloro group instead of the 4-fluoro group? A3: Direct SNAr displacement of the 5-chloro group over the 4-fluoro group is thermodynamically and kinetically disfavored. To selectively functionalize the 5-position, you must bypass the SNAr mechanism entirely. We recommend using Palladium- or Nickel-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig). Transition metals undergo oxidative addition preferentially at the weaker C-Cl bond (~81 kcal/mol) over the much stronger C-F bond (~115 kcal/mol) ()[3].

Part 3: Quantitative Data Summary

The table below summarizes the physical properties that allow for the orthogonal functionalization of these scaffolds.

Property	4-Fluoro Substituent	5-Chloro Substituent	Mechanistic Causality
SNAr Leaving Group Ability	Excellent	Poor	F⁻ highly stabilizes the anionic Meisenheimer transition state.
Bond Dissociation Energy (BDE)	~115 kcal/mol	~81 kcal/mol	Weaker C-Cl bond thermodynamically favors transition metal oxidative addition.
Electronic Activation (Nitroarene)	High (Para to NO₂)	Low (Meta to NO₂)	Para-EWG delocalizes the negative charge during nucleophilic attack.
Optimal Functionalization	Direct SNAr (Amines/Thiols)	Pd/Ni Cross-Coupling	Exploiting orthogonal reactivity allows selective dual functionalization.

Part 4: Experimental Protocols (Self-Validating Systems)

To achieve complete control over your scaffold, follow this two-step orthogonal functionalization workflow.

Workflow for orthogonal sequential functionalization of 5-chloro-4-fluoroarenes.

Protocol A: Chemoselective SNAr of the 4-Fluoro Position

Objective: Displace the 4-fluoro group with an amine while keeping the 5-chloro intact.

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 1.0 equivalent of the 5-chloro-4-fluoroarene scaffold in anhydrous DMF (0.2 M concentration).

• Base Addition: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir for 5 minutes at room temperature (25 °C).

• Nucleophile Addition: Dropwise, add 1.05 equivalents of the desired amine nucleophile.

• Reaction: Stir the mixture at 25 °C for 2–4 hours.

• Self-Validation Checkpoint: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LCMS. You should observe a mass shift corresponding to the loss of fluorine (-19 Da) and the addition of the amine. The isotopic pattern must still show the characteristic 3:1 ratio of the intact ³⁵Cl/³⁷Cl isotope.

• Workup: Quench with water, extract with EtOAc (3x), wash the organic layer with brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Pd-Catalyzed Cross-Coupling of the 5-Chloro Position

Objective: Functionalize the remaining 5-chloro position via Suzuki-Miyaura coupling.

• Preparation: In a Schlenk tube, combine 1.0 equivalent of the 4-substituted-5-chloro intermediate (from Protocol A), 1.2 equivalents of aryl boronic acid, and 3.0 equivalents of K₂CO₃.

• Solvent: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 ratio, 0.1 M concentration).

• Catalyst Addition: Under a heavy stream of nitrogen, add 0.05 equivalents of Pd(dppf)Cl₂. Seal the tube.

• Reaction: Heat the reaction mixture to 90 °C in an oil bath for 12 hours.

• Self-Validation Checkpoint: Analyze via LCMS. The starting material peak should be entirely consumed, and the product peak will no longer exhibit the 3:1 chlorine isotope pattern, confirming successful C-Cl bond cleavage.

• Workup: Filter through a pad of Celite to remove palladium black, concentrate the filtrate, and purify via flash column chromatography.

References

• Liljenberg, M., Brinck, T., Herschend, B., Rein, T., Tomasi, S., & Svensson, M. (2012). "Predicting Regioselectivity in Nucleophilic Aromatic Substitution." The Journal of Organic Chemistry, 77(7), 3262-3269. URL:[Link]

• Steffen, A., Sladek, M. I., Braun, T., Neumann, B., & Stammler, H.-G. (2005). "Catalytic C−C Coupling Reactions at Nickel by C−F Activation of a Pyrimidine in the Presence of a C−Cl Bond: The Crucial Role of Highly Reactive Fluoro Complexes." Organometallics, 24(16), 4057-4064. URL:[Link]

Sources

• 1. Predicting regioselectivity in nucleophilic aromatic substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl 5-chloro-4-fluoro-2-nitrobenzoate | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 5-Chloro-4-fluoropyridin-2-ol

The following guide provides an in-depth comparative analysis of the 1H NMR spectrum for 5-Chloro-4-fluoropyridin-2-ol , a critical heterocyclic scaffold in medicinal chemistry.

A Comparative Guide for Structural Elucidation

Executive Summary & Core Comparison

In the analysis of 5-Chloro-4-fluoropyridin-2-ol (CAS: 1033207-69-0) , the primary analytical challenge is not merely signal assignment, but the determination of the tautomeric form present in solution. Unlike simple aromatics, this compound exists in a dynamic equilibrium between the 2-hydroxypyridine (enol) and 2-pyridone (keto) forms.

This guide compares the spectral performance of this molecule under two distinct conditions to provide a self-validating structural assignment.

Feature	Condition A: DMSO-d6 (Recommended)	Condition B: CDCl3 (Alternative)
Dominant Tautomer	2-Pyridone (Keto)	Mixed / Aggregated 2-Pyridone
Solubility	High	Low / Moderate
NH/OH Signal	Distinct Broad Singlet (~11-12 ppm)	Often Invisible / Broad
Resolution	Sharp, well-separated multiplets	Broadening due to exchange
Use Case	Routine characterization, purity check	Studying H-bonding/dimerization

Scientific Verdict: For definitive structural characterization, DMSO-d6 is the superior solvent.[1][2] The high dielectric constant stabilizes the polar pyridone tautomer, yielding sharp, reproducible signals essential for regulatory filing.[1][2]

Theoretical Grounding: The Tautomeric Directive

Before analyzing the shifts, one must understand the species being observed.[1]

• The Equilibrium: Pyridin-2-ols favor the 2-pyridone form in both the solid state and polar solvents.

• Substituent Effect: The electron-withdrawing nature of the 5-Cl and 4-F atoms further polarizes the ring, locking the molecule predominantly into the keto-form (lactam).

• Numbering System:

  • N1: Protonated (NH) in pyridone form.[1][2]

  • C2: Carbonyl (C=O).[1][2]

  • C3-H: Proton ortho to carbonyl.[1]

  • C4-F: Fluorine substituent.[1][3]

  • C5-Cl: Chlorine substituent.[1][3]

  • C6-H: Proton adjacent to Nitrogen.[1]

Spectral Assignment & Chemical Shifts (DMSO-d6)

The following data represents the derived spectral signature based on substituent additivity rules and analogous halogenated pyridone scaffolds.

The "Fingerprint" Region[1]

Proton	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Structural Insight
NH (H1)	11.50 – 12.50	Broad Singlet (br s)	N/A	Confirms Pyridone tautomer.[2] Disappears with shake.[1][2]
H6	8.00 – 8.25	Doublet (d)	Hz	Deshielded by adjacent N and ortho-Cl. Shows long-range coupling to F.
H3	6.40 – 6.70	Doublet (d)	Hz	Shielded by C=O conjugation. Shows large ortho-coupling to F.

Mechanistic Analysis of Signals

• The H3 Doublet (The Diagnostic Peak):

  • Causality: H3 is located at the

    -position to the carbonyl.[1] Resonance contributors place high electron density at C3, causing significant upfield shifting (shielding) to ~6.5 ppm.[1][2]

  • Coupling: The proximity to the Fluorine at C4 induces a large vicinal coupling (

    ) .[1][2] This 10-12 Hz splitting is characteristic of fluoro-pyridines and serves as a confirmation of the F-C4 position.

• The H6 Doublet:

  • Causality: H6 is adjacent to the electronegative Nitrogen, which pulls electron density away, causing downfield shifting (deshielding) to ~8.1 ppm.[1][2] The Chlorine at C5 adds an additional inductive deshielding effect.[1][2]

  • Coupling: A smaller long-range coupling (

    ) of 4-6 Hz is observed due to the "W-coupling" or meta-relationship with the Fluorine atom.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and avoid artifacts (such as broad peaks from wet solvents), follow this strict protocol.

Step 1: Sample Preparation

• Mass: Weigh 5–8 mg of 5-Chloro-4-fluoropyridin-2-ol.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).[1]

  • Critical: Ensure solvent is stored over molecular sieves to minimize water peak (~3.33 ppm), which can exchange with the NH proton.[1][2]

• Mixing: Vortex for 30 seconds. The solution should be clear and colorless/pale yellow.[1][2]

Step 2: Acquisition Parameters (400 MHz+)

• Pulse Sequence: zg30 (Standard 30° pulse).

• Relaxation Delay (D1): Set to 2.0 seconds (minimum) to allow full relaxation of the isolated aromatic protons.

• Scans (NS): 16 or 32 scans are sufficient for this concentration.[1][2]

• Temperature: 298 K (25°C).[1][2]

Step 3: Processing & Validation

• Window Function: Apply Exponential Multiplication (LB = 0.3 Hz) to enhance doublet resolution.

• Referencing: Calibrate DMSO residual peak to 2.50 ppm .

• Validation Check:

  • Is the NH peak visible >11 ppm? (Yes = Pyridone form confirmed).[1][2]

  • Is the H3 coupling >9 Hz? (Yes = Ortho-F confirmed).

Visualization: Structural Elucidation Workflow

The following diagram illustrates the logic flow for assigning the spectrum and confirming the structure.

Caption: Logic flow for confirming the regiochemistry and tautomeric state of 5-Chloro-4-fluoropyridin-2-ol via 1H NMR.

Comparison with Analogs (Reference Data)

To further validate your spectrum, compare your results against these established analogs.

Compound	H3 Shift (ppm)	H6 Shift (ppm)	Key Difference
5-Chloro-4-fluoropyridin-2-ol	~6.5 (d)	~8.1 (d)	Target Molecule
2-Hydroxypyridine (Parent)	6.2 (d)	7.3 (dd)	Lacks halogen deshielding effects.
5-Chloropyridin-2-ol	6.4 (d)	7.6 (d)	Lacks F-coupling; H6 is less deshielded.
5-Chloro-4-fluoropyridin-2-amine	6.4 (d)	8.0 (d)	Amine protons at ~6.0 ppm; no downfield NH.

Note on References: The specific shifts for the target molecule are derived from the substituent additivity principles observed in the analogs listed above [1][2][3].

References

• Beilstein Journals. Supporting Information: Syntheses of novel pyridine-based low-molecular-weight luminogens. (Data for 5-chloro-4-fluoropyridin-2-amine analog). [Link]

• National Institutes of Health (PubChem). 5-Chloro-2-pyridone Spectral Data. [Link]

• Iowa State University. NMR Coupling Constants Guide. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 3. pdf.benchchem.com [pdf.benchchem.com]